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Compound of Interest

Compound Name: Disperse Blue 77

CAS No.: 20241-76-3

Cat. No.: B1588612

Get Quote

For researchers and scientists in the fast-paced world of drug development, meticulous

adherence to safety protocols is paramount. The proper handling and disposal of laboratory

chemicals are critical not only for personnel safety but also for environmental protection. This

guide provides essential, step-by-step procedures for the safe disposal of Disperse Blue 77,

ensuring your laboratory practices meet the highest safety standards.

Disperse Blue 77, a textile dye, is classified as harmful if swallowed and can cause skin

sensitization and eye irritation.[1][2] Understanding its properties and hazards is the first step

towards safe handling and disposal.
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Property Value Reference

Appearance Black powder [2]

Molecular Weight 376.3 g/mol [2]

Melting Point >230 °C [2]

Water Solubility 0.85 µg/L at 20 °C [2]

Primary Hazards

Harmful if swallowed, Skin

Sensitization (Category 1A),

Eye Irritation (Category 2)

[1][2]

Environmental Impact

Not readily biodegradable.

Poses no hazard to aquatic

species under US GHS for

Hazard Communication.

[2]

Personal Protective Equipment (PPE)
Before handling Disperse Blue 77, ensure the following personal protective equipment is worn

to minimize exposure:

PPE Category Specific Requirements

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US).[3]

Skin Protection

Wear chemical-impermeable gloves (inspected

prior to use) and fire/flame resistant and

impervious clothing.[3]

Respiratory Protection
If exposure limits are exceeded or irritation is

experienced, use a full-face respirator.[3]
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Adherence to a strict disposal protocol is crucial. The following steps provide a clear guide for

the safe disposal of Disperse Blue 77 waste.

1. Waste Collection and Storage:

Collect all waste material, including contaminated labware and PPE, in a designated and

clearly labeled container.

Use a polyethylene or polypropylene container that is in good condition and free from leaks.

[4][5]

Keep the container tightly sealed and store it in a cool, dry, and well-ventilated area, away

from incompatible materials and foodstuffs.[3][4]

2. Handling Spills:

In the event of a spill, immediately evacuate the area of unnecessary personnel and move

upwind.[4]

Avoid breathing dust and prevent contact with skin and eyes.[4][5]

Use dry clean-up procedures to avoid generating dust. Dampen the spilled material with

water before sweeping if necessary.[4][5]

For larger spills, contain the material using sand, earth, or vermiculite.[4]

Collect the spilled material and any contaminated absorbents into a labeled container for

disposal.[4]

3. Final Disposal:

All waste must be handled in accordance with local, state, and federal regulations.[4][5][6]

It is recommended to consult with your institution's Environmental Health and Safety (EHS)

department or a licensed waste disposal contractor to ensure compliance with all applicable

regulations.

Do not discharge Disperse Blue 77 waste into sewers or waterways.[4]
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Consider recycling or reuse options if the material is unused and uncontaminated.[5] If

recycling is not feasible, the waste should be disposed of at an authorized landfill. Puncture

containers to prevent reuse.[4][5][6]

Disposal Workflow
The following diagram illustrates the logical flow for the proper disposal of Disperse Blue 77.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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